Cas no 1203567-11-6 (2-methyl-2,6-diazaspiro[3.3]heptane)

2-Methyl-2,6-diazaspiro[3.3]heptane is a spirocyclic amine compound characterized by its rigid bicyclic structure, which imparts unique steric and electronic properties. This scaffold is of particular interest in medicinal chemistry due to its ability to serve as a constrained building block for drug discovery, offering improved metabolic stability and target selectivity. The presence of two nitrogen atoms within the spiro framework enhances its versatility as a ligand or intermediate in synthetic applications. Its compact, three-dimensional structure makes it valuable for modulating physicochemical properties in lead optimization, often contributing to enhanced solubility and bioavailability. The compound is commonly utilized in the development of pharmaceuticals, particularly for central nervous system (CNS) targets.

2-methyl-2,6-diazaspiro[3.3]heptane structure

1203567-11-6 structure

Product Name:2-methyl-2,6-diazaspiro[3.3]heptane

CAS No:1203567-11-6

MF:C₆H₁₂N₂

MW:112.172881126404

MDL:MFCD22205723

CID:2182306

PubChem ID:57856653

Update Time:2025-06-09

2-methyl-2,6-diazaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2,6-diaza-spiro[3.3]heptane
- 2-methyl-2,6-diazaspiro[3.3]heptane
- SCHEMBL612132
- EN300-1228599
- 2,6-diazaspiro[3.3]heptane, 2-methyl-, bistrifluoroacetate
- AKOS017258967
- 1203567-11-6
- SB15583
- SY288957
- MFCD22205723
- DB-089961
- CS-0054408
- P13097
- ALPTZPFVGLVIKK-UHFFFAOYSA-N
- ALBB-026623
- MDL： MFCD22205723
- Inchi： 1S/C6H12N2/c1-8-4-6(5-8)2-7-3-6/h7H,2-5H2,1H3
- InChI Key： ALPTZPFVGLVIKK-UHFFFAOYSA-N
- SMILES： N1(C)CC2(CNC2)C1

Computed Properties

Exact Mass: 112.1
Monoisotopic Mass: 112.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3A^2
XLogP3: -0.5

Experimental Properties

Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 191.0±8.0 ºC (760 Torr),
Flash Point: 92.1±9.4 ºC,
Solubility: Soluble (999 g/l) (25 º C),

2-methyl-2,6-diazaspiro[3.3]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000561-250mg	2-Methyl-2,6-diazaspiro[3.3]heptane	1203567-11-6	95%	250mg	$676.70	2023-09-04
Alichem	A289000561-1g	2-Methyl-2,6-diazaspiro[3.3]heptane	1203567-11-6	95%	1g	$1913.52	2023-09-04
Chemenu	CM205796-1g	2-Methyl-2,6-diazaspiro[3.3]heptane	1203567-11-6	95%	1g	$1455	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M884026-1g	2-methyl-2,6-diazaspiro[3.3]heptane	1203567-11-6	95%	1g	￥5,091.30	2022-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-1g	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-5g	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	5g	16893CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-500mg	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	500mg	2535.65CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-250mg	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	250mg	1687.6CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-100mg	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	100mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0075-50mg	2-Methyl-2,6-diaza-spiro[3.3]heptane	1203567-11-6	96%	50mg	1060.05CNY	2021-05-08